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Compound of Interest

Compound Name: Furfuryl pentanoate

Cat. No.: B1582700

Introduction: Unveiling the Potential of Furfuryl
Pentanoate

Furfuryl pentanoate (CAS No. 36701-01-6), also known as furfuryl valerate, is a versatile
ester that offers a unique and complex olfactory profile to the modern perfumer's palette.[1][2]
As a member of the furan derivatives family, it possesses a characteristic sweet, fruity aroma
with nuances of pineapple, apple, and tropical fruits, often accompanied by subtle caramellic,
cheesy, and green undertones.[1][3] This multifaceted scent profile makes it a valuable
component for creating innovative and appealing fragrance compositions across various
applications, from fine fragrances to personal care and home care products.

Furan derivatives are integral to many food aromas and are increasingly finding sophisticated
applications in perfumery.[4][5] Furfuryl pentanoate, in particular, provides a bridge between
the fruity and gourmand fragrance families, offering a natural-smelling fruitiness that can
enhance and modify a wide range of scent profiles.[6] This guide provides detailed application
notes and protocols for researchers, scientists, and fragrance development professionals to
effectively utilize furfuryl pentanoate in their formulations, ensuring both creative success and
product stability.

Physicochemical and Olfactory Properties

A thorough understanding of the physical and chemical properties of a fragrance ingredient is

fundamental to its successful application.
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Property

Value

Source(s)

Chemical Name

furan-2-ylmethyl pentanoate

[2]

Furfuryl valerate, 2-Furfuryl

Synonyms pentanoate, alpha-Furfuryl [1][2]
pentanoate

CAS Number 36701-01-6 [7]

FEMA Number 3397 [7]

Molecular Formula C10H1403 [7]

Molecular Weight 182.22 g/mol [7]

Appearance Colorless to yellow clear liquid [2]
Sweet, fruity (pineapple,

Odor Profile apple), tropical, with cheesy, [3]
fatty, and green nuances.

Boiling Point 82-83 °C at 1 mmHg [7]

Density 1.028 g/mL at 25 °C [7]

Flash Point 98 °C (208.4 °F) - closed cup [7]

B Insoluble in water, miscible
Solubility [8]

with ethanol.

Application in Fragrance Formulations: A Creative
and Technical Guide

Furfuryl pentanoate's unique olfactory characteristics allow for its use in a variety of fragrance

types, where it can act as a key component or a nuanced modifier.

Fine Fragrance

In fine fragrance, furfuryl pentanoate can be used to introduce a juicy, ripe, and slightly exotic

fruitiness to the top and middle notes. Its complexity allows it to move beyond simple fruity

accords, adding a sophisticated, almost edible quality.
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e Tropical and Fruity-Floral Compositions: It can be a cornerstone in creating pineapple,
mango, or guava accords. When blended with other fruity esters like ethyl butyrate
(pineapple) and isoamyl acetate (banana), it contributes a more natural and less "candy-like"
fruitiness.[6][9] Pairing it with floral notes such as jasmine, ylang-ylang, or frangipani can
create vibrant and exotic tropical floral bouquets.[10]

e Gourmand Fragrances: The subtle caramellic undertone of furfuryl pentanoate makes it an
excellent ingredient for gourmand compositions.[3] It can enhance chocolate, coffee, and
nutty notes, adding a touch of fruity brightness to prevent the fragrance from becoming
overly heavy or cloying.[6][8]

o Woody and Oriental Blends: In smaller quantities, furfuryl pentanoate can provide an
interesting contrast in woody and oriental fragrances. Its fruitiness can lift the top notes of a
sandalwood or cedarwood-based scent, while its subtle sweetness can complement the
warmth of amber and vanilla.[10][11]

Functional Perfumery (Personal and Home Care)

The performance and stability of fragrance ingredients in different product bases are critical for
functional perfumery.

e Soaps and Shower Gels: Furfuryl pentanoate can be used to create refreshing and
appealing fruity scents in rinse-off products. However, the alkaline pH of some soap bases
can pose a stability challenge for esters.[12] It is crucial to conduct stability testing to
evaluate its performance and potential for hydrolysis.

e Lotions and Creams: In leave-on products, furfuryl pentanoate can impart a pleasant and
lasting fruity aroma. Its interaction with the lotion base should be assessed for any changes
in scent profile or product stability.

e Candles and Air Fresheners: The volatility and odor profile of furfuryl pentanoate make it
suitable for use in candles and various air care formats. Its performance will depend on the
wax blend or solvent system and should be thoroughly tested.

Synergistic and Antagonistic Effects: The Art of
Blending
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The final character of a fragrance is determined by the complex interactions between its
individual components. Understanding these interactions is key to successful formulation.

e Synergistic Blends:

o With other Fruity Esters: As previously mentioned, combining furfuryl pentanoate with
other fruity esters can create a more realistic and complex fruit accord.[9]

o With Woody Notes: The fruitiness of furfuryl pentanoate can be enhanced and given
more depth when paired with certain woody notes like cedarwood or sandalwood.[10][11]

o With Vanilla and Coumarin: The sweet, creamy notes of vanilla and the almond-like
sweetness of coumarin can beautifully complement the fruity and caramellic facets of
furfuryl pentanoate, creating a rich and decadent gourmand effect.[6]

» Potential Antagonistic Effects:

o Overpowering Notes: Due to its complex profile, furfuryl pentanoate could potentially
clash with delicate floral or green notes if used at too high a concentration. Careful
evaluation of blending ratios is essential.

o Masking Effects: In the presence of very strong, dominant notes like certain animalic or
heavy spicy ingredients, the subtle nuances of furfuryl pentanoate may be lost.

Protocols for Evaluation and Stability Testing

To ensure the successful incorporation of furfuryl pentanoate into a fragrance formulation,
rigorous evaluation and stability testing are paramount.

Protocol 1: Olfactory Evaluation of Furfuryl Pentanoate

This protocol outlines the steps for a systematic sensory evaluation of furfuryl pentanoate on
a smelling blotter to understand its complete odor profile over time.

Objective: To characterize the olfactory profile of furfuryl pentanoate from initial impact to dry-
down.

Materials:
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o Furfuryl pentanoate solution (10% in ethanol)
o Standard smelling blotters

o Odor-free evaluation environment

Procedure:

» Dip a clean smelling blotter into the 10% furfuryl pentanoate solution, ensuring it is
saturated but not dripping.

» Immediately evaluate the "top note" or initial impression. Record all perceived odor
characteristics (e.g., fruity, sweet, pineapple, green).

» Allow the blotter to air dry. Evaluate the scent at regular intervals:
o 5 minutes
o 15 minutes
o 30 minutes
o 1 hour
o 4 hours
o 24 hours

o At each interval, record the perceived odor characteristics, noting any changes in the scent
profile. This will reveal the "heart" and "base" notes of the material.

o Describe the evolution of the fragrance, noting the substantivity (how long the odor lasts).[3]

Caption: Workflow for the olfactory evaluation of furfuryl pentanoate.

Protocol 2: Stability and Color Stability Testing in an
Ethanolic Base
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This protocol is designed to assess the stability of furfuryl pentanoate in a typical fine
fragrance base (ethanol) under accelerated conditions.

Objective: To evaluate the chemical and color stability of furfuryl pentanoate in an ethanolic
solution when exposed to heat and UV light.

Materials:

Furfuryl pentanoate

o Perfumer's grade ethanol (96%)[13]

e Control solution: Plain ethanol

e Test solution: 1% furfuryl pentanoate in ethanol

e Clear and amber glass vials

e UV light chamber

e Oven set to 40°C

e Gas Chromatography-Mass Spectrometry (GC-MS) equipment (for advanced analysis)
Procedure:

o Sample Preparation: Prepare the control and test solutions. Fill both clear and amber glass
vials with each solution.

» Storage Conditions:

o Room Temperature: Store one set of clear and amber vials at ambient temperature (20-
25°C) as a control.

o Accelerated Aging (Heat): Place one set of clear and amber vials in an oven at 40°C.[14]

o Accelerated Aging (UV): Place one set of clear vials in a UV light chamber.
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o Evaluation: Evaluate the samples at regular intervals (e.g., 1 week, 2 weeks, 4 weeks, 8
weeks).

o Visual Assessment: Observe any changes in color against a white background. Note any
development of yellowing or browning, which can be indicative of furan derivative
instability.[15]

o Olfactory Assessment: Smell the samples on a blotter and compare them to the room
temperature control. Note any changes in the odor profile, such as a decrease in fruity
notes or the appearance of off-notes.

o (Optional) GC-MS Analysis: For a quantitative assessment, analyze the aged samples
using GC-MS to identify and quantify any degradation products.[16][17]

Storage Conditions Evaluation (Weekly)
Room Temperature ~ Olfactory Assessment
. (Control) (Odor Profile)
Sample Preparation N
» S
Prepare Control (Ethanol) Fill Clear and Amber UV Light Chamber {'__ Visual Assessment
and Test (1% Furfuryl Pentanoate in EtOH) Glass Vials (Accelerated Light) | (Color Change)
~7 \
T~ o 14
40°C Oven | 1R GC-MS Analysis
(Accelerated Heat) (Degradation Products)

Click to download full resolution via product page

Caption: Protocol for stability testing of furfuryl pentanoate in an ethanolic base.

Regulatory Considerations and Safety

e |FRA Standards: As of the latest amendments, furfuryl alcohol is prohibited for use as a
fragrance ingredient due to insufficient data for a full safety assessment.[18][19][20][21][22]
While there is no specific standard for furfuryl pentanoate, it is crucial for formulators to be
aware of the status of related materials and to ensure that any raw material used complies
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with the IFRA Code of Practice. It is the responsibility of the fragrance manufacturer to
ensure the safety of their final product.

o Safety Data: Furfuryl pentanoate is listed as harmful if swallowed.[23] Standard safety
precautions, including the use of personal protective equipment, should be followed when
handling this material.

Conclusion

Furfuryl pentanoate is a valuable and intriguing fragrance ingredient that can bring a unique
and sophisticated fruitiness to a wide array of fragrance compositions. Its complex odor profile,
with its interplay of fruity, sweet, and subtle gourmand facets, offers a wealth of creative
possibilities. However, as with many furan derivatives, careful consideration of its stability in
different formulations is essential. By following the detailed application notes and protocols
outlined in this guide, researchers and fragrance professionals can confidently explore the
potential of furfuryl pentanoate, creating innovative and stable fragrances that will captivate
the senses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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